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Compound of Interest

Compound Name: Methyldichlorophosphine

Cat. No.: B1584959 Get Quote

Foreword
Methyldichlorophosphine (CH₃PCl₂), also known as methylphosphonous dichloride, is a

foundational building block in organophosphorus chemistry. Its high reactivity, stemming from

the phosphorus(III) center bonded to two labile chlorine atoms and a methyl group, makes it

both a versatile precursor and a significant handling challenge. This guide provides an in-depth

exploration of the core chemical properties of methyldichlorophosphine, intended for

researchers, chemists, and drug development professionals. We will move beyond a simple

recitation of facts to explore the causality behind its reactivity, provide field-proven protocols for

its use, and contextualize its importance in modern synthesis.

Compound Identification and Core Physical
Properties
Precise identification and understanding of physical constants are paramount for the safe and

effective use of any chemical reagent. Methyldichlorophosphine is a colorless, corrosive, and

flammable liquid with a pungent odor.[1][2] It is highly sensitive to air and moisture.[3][4]
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Property Value Source(s)

CAS Number 676-83-5 [1][3][5]

Molecular Formula CH₃Cl₂P [1][3][4]

Molecular Weight 116.91 g/mol [1][4]

Appearance Colorless liquid [1][6]

Boiling Point 81-82 °C [3][7][8]

Melting Point -81.5 °C [3][4][7]

Density 1.3 g/mL [3][7][8]

Refractive Index 1.4944 - 1.4964 [3][7][8]

Flash Point 48 °C [3][4][7]

Vapor Pressure 79.3 mmHg at 25°C [4]

Solubility Reacts with water [3][4]

UN Number 2845 [1][4]

Synthesis and Commercial Production
The synthesis of methyldichlorophosphine is a well-established industrial process, reflecting

its importance as a chemical intermediate. Understanding its synthesis provides insight into

potential impurities and the scale of its availability.

Industrial Synthesis: Methane and Phosphorus
Trichloride
The primary industrial route involves the high-temperature, gas-phase reaction of methane

(CH₄) with phosphorus trichloride (PCl₃).[2][9] This reaction proceeds via a free-radical chain

mechanism, often initiated by a catalyst like thionyl chloride (SOCl₂) or sulfuryl chloride

(SO₂Cl₂).[2][9]

Initiation: The catalyst generates chlorine radicals (Cl•) at elevated temperatures (500-650

°C).[2][9]
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Propagation:

A chlorine radical abstracts a hydrogen atom from methane, yielding a highly reactive

methyl radical (•CH₃) and hydrogen chloride (HCl).[2]

The methyl radical attacks a molecule of phosphorus trichloride, displacing a chlorine

atom to form the desired C-P bond of methyldichlorophosphine and regenerating a

chlorine radical.[2]

Termination: The chain reaction ceases when radicals combine.

The elegance of this method lies in its use of inexpensive, readily available feedstocks.

However, the high temperatures and radical nature make it a non-stereoselective process,

yielding a racemic mixture of the P-chiral molecule.[2]

Laboratory-Scale Synthesis
For laboratory applications, several alternative routes are available. A common method involves

the alkylation of phosphorus trichloride with methyl iodide in the presence of aluminum chloride

to form a phosphonium salt, which is subsequently reduced with iron powder.[1]

Step 1 (Alkylation): CH₃I + PCl₃ + AlCl₃ → [CH₃PCl₃]⁺[AlCl₃I]⁻

Step 2 (Reduction): [CH₃PCl₃]⁺[AlCl₃I]⁻ + Fe → CH₃PCl₂ + FeICl + AlCl₃

Another convenient laboratory synthesis involves the reduction of the pre-formed complex of

methyl chloride, PCl₃, and AlCl₃ with phenyldichlorophosphine.[10] These methods offer greater

control for smaller-scale operations where the high-temperature gas-phase reaction is not

feasible.

Chemical Reactivity and Core Mechanisms
The chemistry of methyldichlorophosphine is dominated by the electrophilic nature of the

phosphorus atom and the lability of the P-Cl bonds. The phosphorus atom possesses a lone

pair of electrons, allowing it to act as a nucleophile, but the strong electron-withdrawing effect

of the two chlorine atoms makes it highly susceptible to attack by nucleophiles.
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Methyldichlorophosphine (CH₃PCl₂)

Key Reactions

Primary Products

CH₃PCl₂

Oxidation
(e.g., SO₂Cl₂, O₂)

P(III) → P(V)

Hydrolysis
(H₂O)

Violent Reaction

Alcoholysis
(R'OH)

Nucleophilic Subst.

Aminolysis
(R'₂NH)

Nucleophilic Subst.

Grignard Reaction
(R'MgX)

C-P Bond Formation

Methylphosphonic Dichloride
CH₃P(O)Cl₂

Methylphosphonous Acid
CH₃P(H)O₂H

Methylphosphonites
CH₃P(OR')Cl / CH₃P(OR')₂

Phosphonous Diamides
CH₃P(NR'₂)₂

Substituted Phosphines
CH₃P(R')Cl / CH₃P(R')₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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